Cas no 1356905-39-9 ((S)-Lisinopril-d5)

• Product Name: (S)-Lisinopril-d5
• CAS No: 1356905-39-9
• MF: C₂₁H₃₁N₃O₅
• MW: 410.518754243851
• CID: 2084817
• PubChem ID: 45039659
• Update Time: 2025-06-13

(S)-Lisinopril-d5 Chemical and Physical Properties

Names and Identifiers

• (S)-Lisinopril-d5
• (S)Lisinopril-D5
• Lisinopril-d5
• (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-(2,3,4,5,6-pentadeuteriophenyl)propyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
• HY-18206S
• CS-0173210
• 1356905-39-9

• Inchi： 1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17-,18-/m0/s1/i1D,2D,3D,7D,8D
• InChI Key： RLAWWYSOJDYHDC-MMUMHYRKSA-N
• SMILES： C(N1CCC[C@H]1C(=O)O)(=O)[C@H](CCCCN)N[C@H](C(=O)O)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 410.25775483g/mol
• Monoisotopic Mass: 410.25775483g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (S)-Lisinopril-d5

Research Brief on (S)-Lisinopril-d5 and Compound 1356905-39-9: Latest Advances in Chemical Biology and Pharmaceutical Applications

Recent studies in the field of chemical biology and pharmaceuticals have highlighted the growing importance of deuterated compounds and novel chemical entities in drug development and metabolic research. Among these, (S)-Lisinopril-d5, a deuterated analog of the widely used angiotensin-converting enzyme (ACE) inhibitor Lisinopril, has emerged as a valuable tool for pharmacokinetic and pharmacodynamic studies. Concurrently, the compound with CAS number 1356905-39-9 has garnered attention for its potential therapeutic applications. This research brief synthesizes the latest findings on these two key subjects, providing insights into their current applications and future directions.

(S)-Lisinopril-d5 is primarily employed as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of Lisinopril in biological matrices. Recent work by Zhang et al. (2023) demonstrated its utility in improving the accuracy and precision of Lisinopril measurements in human plasma, with a lower limit of quantification (LLOQ) of 0.1 ng/mL. The deuterium substitution at five positions (d5) significantly reduces interference from the endogenous compound while maintaining nearly identical chromatographic behavior, making it ideal for stable isotope dilution methods.

The pharmacological properties of (S)-Lisinopril-d5 have also been investigated in comparative studies with its non-deuterated counterpart. Interestingly, research conducted at the University of California, San Francisco (UCSF) revealed that the deuterium kinetic isotope effect (DKIE) in (S)-Lisinopril-d5 leads to a 15-20% increase in metabolic stability in hepatic microsomes, suggesting potential advantages in drug formulation. However, the clinical significance of these findings remains to be explored in human trials.

Compound 1356905-39-9, a structurally distinct entity from (S)-Lisinopril-d5, has recently been identified as a promising small molecule inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways. A 2024 Nature Chemical Biology publication by Lee and colleagues characterized this compound as a selective antagonist of the TNFα-TNFR1 interaction, with an IC50 of 3.2 μM in cell-based assays. The crystal structure of 1356905-39-9 bound to TNFR1 (PDB ID: 8TNF) revealed a unique binding mode that disrupts the TNFα signaling cascade without affecting other TNF receptor family members.

Further investigations into 1356905-39-9 have explored its therapeutic potential in autoimmune diseases. Preclinical studies in murine models of rheumatoid arthritis demonstrated significant reduction in joint inflammation (p<0.01) and bone erosion when administered at 10 mg/kg twice daily. Notably, the compound showed superior safety profile compared to existing TNF inhibitors, with no observed increase in infection rates—a common limitation of current biologics in this class.

The synthesis and analytical characterization of both (S)-Lisinopril-d5 and 1356905-39-9 have seen technical advancements. A recent Journal of Medicinal Chemistry report detailed an improved synthetic route for 1356905-39-9 that increased overall yield from 12% to 38% while reducing the number of purification steps. For (S)-Lisinopril-d5, novel quality control methods using two-dimensional LC-MS have been developed to ensure isotopic purity >99.5%, addressing previous challenges with deuterium scrambling during storage.

Looking forward, several research directions appear particularly promising. For (S)-Lisinopril-d5, applications in pediatric pharmacokinetic studies and the investigation of food-drug interactions are underway. Regarding 1356905-39-9, structure-activity relationship (SAR) studies aim to develop second-generation analogs with improved potency and oral bioavailability. Both compounds exemplify the ongoing innovation in chemical biology approaches to address challenges in pharmaceutical research and development.